Cas no 21339-64-0 (Dibenzothiophene,1,2,3,4-tetrahydro-6,9-dimethyl-)

• Product name: Dibenzothiophene,1,2,3,4-tetrahydro-6,9-dimethyl-
• CAS No: 21339-64-0
• MF: C₁₄H₁₆S
• MW: 216.34184
• CID: 288251
• PubChem ID: 270882

Dibenzothiophene,1,2,3,4-tetrahydro-6,9-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzothiophene,1,2,3,4-tetrahydro-6,9-dimethyl-
• NSC-114015
• NSC114015
• 21339-64-0
• 6,9-dimethyl-1,2,3,4-tetrahydrodibenzo[b,d]thiophene
• DTXSID50297100

• Inchi： InChI=1S/C14H16S/c1-9-7-8-10(2)14-13(9)11-5-3-4-6-12(11)15-14/h7-8H,3-6H2,1-2H3
• InChI Key： QJMMCOXITGQXHY-UHFFFAOYSA-N
• SMILES： CC1C2=C(C3CCCCC=3S2)C(C)=CC=1

Computed Properties

• Exact Mass: 216.09738
• Monoisotopic Mass: 216.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes